N-[2-(2-amino-2-oxoethoxy)ethyl]-3-iodobenzamide

• IUPAC Name: N-[2-(2-amino-2-oxoethoxy)ethyl]-3-iodobenzamide
• InChI: InChI=1S/C11H13IN2O3/c12-9-3-1-2-8(6-9)11(16)14-4-5-17-7-10(13)15/h1-3,6H,4-5,7H2,(H2,13,15)(H,14,16)
• InChI Key: WNYXESAKHHCZRY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)I)C(=O)NCCOCC(=O)N
• Molecular Formula: C11H13IN2O3
• Molecular Weight: 348.14 g/mol

Description

N-[2-(2-amino-2-oxoethoxy)ethyl]-3-iodobenzamide, commonly known as AEBP1 inhibitor, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

N-[2-(2-amino-2-oxoethoxy)ethyl]-3-iodobenzamide inhibits the activity of AEBP1 by binding to its DNA-binding domain. This binding prevents the protein from binding to its target genes, which are involved in the growth and metastasis of cancer cells. As a result, the growth and migration of cancer cells are suppressed.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[2-(2-amino-2-oxoethoxy)ethyl]-3-iodobenzamide have been studied in vitro and in vivo. In vitro studies have shown that this compound inhibits the growth and migration of cancer cells. In vivo studies have shown that it suppresses tumor growth and metastasis in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(2-amino-2-oxoethoxy)ethyl]-3-iodobenzamide in lab experiments is its specificity for AEBP1. This compound selectively targets AEBP1, making it a valuable tool for studying the role of this protein in cancer biology. However, one limitation of using this compound is its low solubility in water, which may affect its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the study of N-[2-(2-amino-2-oxoethoxy)ethyl]-3-iodobenzamide. One direction is to investigate its potential therapeutic applications in other diseases, such as inflammatory disorders and cardiovascular diseases. Another direction is to optimize its chemical structure to improve its solubility and bioavailability. Additionally, further studies are needed to elucidate the molecular mechanisms underlying its inhibitory effects on AEBP1 activity.

Synthesis Methods

The synthesis of N-[2-(2-amino-2-oxoethoxy)ethyl]-3-iodobenzamide involves the reaction of 3-iodobenzoyl chloride with 2-amino-2-oxoethyl acrylate in the presence of triethylamine. This reaction yields the intermediate compound, which is then reacted with ethanolamine to obtain the final product.

Scientific Research Applications

N-[2-(2-amino-2-oxoethoxy)ethyl]-3-iodobenzamide has been studied for its potential therapeutic applications in cancer treatment. It has been found to inhibit the activity of AEBP1, a protein that plays a crucial role in the growth and metastasis of cancer cells. Inhibition of AEBP1 activity has been shown to suppress the growth and migration of cancer cells, making this compound a potential candidate for cancer therapy.